Cas no 1227465-73-7 (2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one)

2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one structure
1227465-73-7 structure
Product Name:2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one
CAS No:1227465-73-7
MF:C8H13N3O
MW:167.208321332932
CID:1088138
PubChem ID:50944317
Update Time:2025-09-23

2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one
    • 2-methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one(SALTDATA: 1.95HCl 0.1H2O)
    • AKOS006334781
    • SCHEMBL16358641
    • 1227465-73-7
    • D75204
    • 2-Methyl-1,3,8-triazaspiro[4.5]dec-2-en-4-one
    • SCHEMBL17113462
    • CS-0091746
    • MDL： MFCD14702883
    • Inchi： 1S/C8H13N3O/c1-6-10-7(12)8(11-6)2-4-9-5-3-8/h9H,2-5H2,1H3,(H,10,11,12)
    • InChI Key： LIHYKPPYVODWRY-UHFFFAOYSA-N
    • SMILES： O=C1C2(CCNCC2)N=C(C)N1

Computed Properties

  • Exact Mass: 167.106
  • Monoisotopic Mass: 167.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.5A^2
  • XLogP3: -0.9

2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M883815-1g
2-methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one
 1227465-73-7 95%
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Ambeed
A311203-1g
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Chemenu
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 1227465-73-7 95%
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Chemenu
CM206160-5g
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 1227465-73-7 95%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1162386-1g
2-Methyl-1,3,8-triazaspiro[4.5]dec-2-en-4-one
 1227465-73-7 98%
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Ambeed
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 1227465-73-7 95+%
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2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:1227465-73-7)2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one
Order Number:A996690
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:19
Price ($):2452.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1227465-73-7)2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one
A996690
Purity:99%
Quantity:5g
Price ($):2452.0
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